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Compound of Interest

Compound Name: Torin 2

Cat. No.: B611424 Get Quote

For researchers and scientists in the fast-paced world of drug development, maintaining a safe

and compliant laboratory environment is paramount. This guide provides essential, step-by-

step procedures for the proper disposal of Torin 2, a potent and selective mTOR inhibitor.

Adherence to these protocols is critical not only for regulatory compliance but also for the

protection of laboratory personnel and the environment.

Torin 2 is a chemical compound that requires careful handling throughout its lifecycle, including

its final disposal. The Safety Data Sheets (SDS) for Torin 2 classify it as a substance that is

harmful if swallowed, causes skin and serious eye irritation, and may cause respiratory

irritation.[1][2] Therefore, its disposal must be managed with the same level of caution as its

experimental use.

Hazard Profile of Torin 2
A clear understanding of the hazards associated with Torin 2 is the foundation of its safe

disposal. The following table summarizes the key hazard information.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b611424?utm_src=pdf-interest
https://www.benchchem.com/product/b611424?utm_src=pdf-body
https://www.benchchem.com/product/b611424?utm_src=pdf-body
https://www.benchchem.com/product/b611424?utm_src=pdf-body
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://www.nsta.org/blog/laboratory-waste-disposal-safety-protocols
https://www.benchchem.com/product/b611424?utm_src=pdf-body
https://www.benchchem.com/product/b611424?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b611424?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard
Classification

Description GHS Pictogram
Precautionary
Statements

Acute Toxicity, Oral

(Category 4)
Harmful if swallowed. GHS07

P264: Wash hands

thoroughly after

handling. P270: Do

not eat, drink or

smoke when using

this product.

P301+P312: IF

SWALLOWED: Call a

POISON CENTER or

doctor/physician if you

feel unwell. P330:

Rinse mouth.

Skin Irritation

(Category 2)
Causes skin irritation. GHS07

P280: Wear protective

gloves. P302+P352:

IF ON SKIN: Wash

with plenty of soap

and water.

P332+P313: If skin

irritation occurs: Get

medical

advice/attention.

P362: Take off

contaminated clothing

and wash before

reuse.

Eye Irritation

(Category 2A)

Causes serious eye

irritation.

GHS07 P280: Wear eye

protection/face

protection.

P305+P351+P338: IF

IN EYES: Rinse

cautiously with water

for several minutes.

Remove contact

lenses, if present and
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easy to do. Continue

rinsing. P337+P313: If

eye irritation persists:

Get medical

advice/attention.

Specific target organ

toxicity — Single

exposure (Category

3), Respiratory tract

irritation

May cause respiratory

irritation.
GHS07

P261: Avoid breathing

dust/fume/gas/mist/va

pours/spray. P271:

Use only outdoors or

in a well-ventilated

area. P304+P340: IF

INHALED: Remove

victim to fresh air and

keep at rest in a

position comfortable

for breathing. P312:

Call a POISON

CENTER or

doctor/physician if you

feel unwell.

Step-by-Step Disposal Protocol for Torin 2
The cardinal rule for the disposal of Torin 2 is to never dispose of it with household garbage or

allow it to enter the sewage system.[1] All disposal must be conducted in accordance with local,

state, and federal regulations.[1][3] The following workflow provides a general yet detailed

procedure for its proper disposal within a laboratory setting.

Pre-Disposal Steps Disposal Procedure Post-Disposal

Step 1: 
 Personal Protective 

 Equipment (PPE)

Step 2: 
 Waste Segregation

Ensure proper 
 protection

Step 3: 
 Container Selection 

 & Labeling

Isolate from 
 incompatible waste Step 4: 

 Waste Accumulation

Use appropriate 
 labeled containers Step 5: 

 Arrange for Pickup

Store in designated 
 satellite accumulation area Step 6: 

 Decontamination

Contact institutional 
 EHS for disposal Step 7: 

 Documentation

Clean spillages 
 & equipment
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Caption: Torin 2 Disposal Workflow

Step 1: Personal Protective Equipment (PPE) Before handling Torin 2 for disposal, ensure you

are wearing the appropriate PPE, including safety goggles with side-shields, protective gloves,

and a lab coat.[2] If there is a risk of generating dust, a suitable respirator should be used.[2]

Step 2: Waste Segregation Torin 2 waste should be segregated as solid chemical waste. This

includes the pure compound, as well as contaminated materials such as gloves, absorbent

paper, and pipette tips.[3] Do not mix Torin 2 waste with other waste streams unless explicitly

permitted by your institution's Environmental Health and Safety (EHS) department.

Step 3: Container Selection & Labeling

Solid Waste: Collect solid Torin 2 waste in a designated, leak-proof container with a secure

lid. The original container is often a good choice for unused product.[3]

Labeling: The container must be clearly labeled as "Hazardous Waste" and should identify

the contents as "Torin 2". The label should also include the full chemical name: 9-(6-amino-

3-pyridinyl)-1-[3-(trifluoromethyl)phenyl]-benzo[h]-1,6-naphthyridin-2(1H)-one.

Step 4: Waste Accumulation Store the hazardous waste container in a designated satellite

accumulation area within the laboratory.[4][5] This area should be under the direct control of

laboratory personnel and away from general traffic.[3] Keep the container closed except when

adding waste.

Step 5: Arrange for Pickup Contact your institution's EHS or hazardous waste management

office to schedule a pickup for the Torin 2 waste. Do not attempt to transport the hazardous

waste yourself.[1]

Step 6: Decontamination After handling Torin 2 for disposal, thoroughly wash your hands. Any

surfaces or equipment that may have come into contact with Torin 2 should be

decontaminated. A recommended practice for spills is to absorb solutions with a liquid-binding

material and then decontaminate surfaces with alcohol.[2]
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Step 7: Documentation Maintain accurate records of the amount of Torin 2 disposed of, in

accordance with your institution's policies and any applicable regulations.

By adhering to these procedures, you contribute to a culture of safety and responsibility within

your research environment, ensuring that the pursuit of scientific advancement does not come

at the cost of personal or environmental well-being.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Address: 3281 E Guasti Rd
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